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Compound of Interest

Compound Name: (+)-Lysergic acid

Cat. No.: B10850351

Application Note: This document provides a detailed protocol for the cultivation of lysergic acid-
producing fungi, specifically strains of Claviceps, and the subsequent extraction and
purification of (+)-lysergic acid. The methodologies outlined are intended for research,
scientific, and drug development professionals.

Introduction

(+)-Lysergic acid is a key precursor for the synthesis of a wide range of ergoline alkaloids,
many of which have significant pharmaceutical applications.[1][2] Fungi, particularly species of
the genus Claviceps, are the primary natural sources of lysergic acid and its derivatives.[2]
Biotechnological production through submerged fermentation of these fungi offers a controlled
and scalable method for obtaining this valuable compound.[1] This protocol details the steps for
fungal fermentation, extraction of lysergic acid from the culture broth, and subsequent
purification.

Data Presentation
Table 1: Fungal Culture Media Composition for Lysergic
Acid Production
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Fermentation

Component Vegetative I-Vledium Production-Medium Medium -

Concentration[3] Concentration[3] Concentration (C.
paspali)[4][5]

Mannite 5% 5% -

Sorbitol - - 100 g/L

Succinic Acid 1% 3% 35¢g/L

KH2POa4 0.1% 0.1% -

MgSOa4-7H20 0.03% 0.03% 0.7 g/lL

Chick-pea flour 0.1% - -

Corn steep powder - - 20 g/L

Yeast extract powder - - 0.5g/L

FeS0a4-7H20 0.001% 0.001% 0.022 g/L

ZnS04-7H20 0.001% 0.001% 0.01 g/L

MnSQOa4-4H20 0.0001% 0.0001% -

oH 5.2 (adjusted with 5.2 (adjusted with -

NHaOH)

NH2OH)

Table 2: Fermentation and Extraction Parameters for
Lysergic Acid Production
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Parameter Value/Condition Reference

Fermentation

Fungal Strain Claviceps purpurea [3]

Claviceps paspali [41[5]

Incubation Temperature 24°C - 37°C [3]

Incubation Time 5-12 days [31[41[5]

Aeration Shaker (220 rpm) or Stirred B4I5]
Fermenter (400 rpm, 1 vvm)

Final Lysergic Acid Titer Upto3.7g/L [4115]

Extraction

Extraction Solvent n-butanol or Chloroform [3]

pH of Culture Filtrate 45-55 [3]

Transformation Yield 85% - >95% [3]

Experimental Protocols
Fungal Culture and Fermentation

This protocol is adapted from methodologies described for Claviceps purpurea and Claviceps
paspali.[3][4][5]

1.1. Media Preparation:

o Prepare the vegetative and production media as detailed in Table 1.

« Sterilize the media by autoclaving at 120°C for 20 minutes.

1.2. Inoculation and Fermentation:

¢ Inoculate the vegetative medium with a culture of the selected fungal strain.

 Incubate the vegetative culture at 24°C for 6-7 days on a rotary shaker (220 rpm).

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://patents.google.com/patent/US3201326A/en
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2022.1093402/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9905238/
https://patents.google.com/patent/US3201326A/en
https://patents.google.com/patent/US3201326A/en
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2022.1093402/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9905238/
https://patents.google.com/patent/US3201326A/en
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2022.1093402/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9905238/
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2022.1093402/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9905238/
https://patents.google.com/patent/US3201326A/en
https://patents.google.com/patent/US3201326A/en
https://patents.google.com/patent/US3201326A/en
https://patents.google.com/patent/US3201326A/en
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2022.1093402/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9905238/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10850351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Transfer an inoculum (e.g., 10% v/v) of the vegetative culture to the production medium in
flasks or a laboratory fermenter.[4][6]

 Incubate the production culture for 5-12 days at 24-25°C with continuous agitation and
aeration.[3][4][5]

Extraction of (+)-Lysergic Acid

This protocol is based on a described solvent extraction method.[3]

2.1. Initial Extraction:

» At the end of the fermentation period, filter the culture broth to separate the mycelium.
o Adjust the pH of the filtrate to between 4.5 and 5.5.[3]

o Extract the acidified filtrate repeatedly with an organic solvent such as n-butanol.[3]
2.2. Concentration:

o Combine the organic extracts and concentrate them in vacuo to obtain a solid residue.
Purification of (+)-Lysergic Acid

3.1. Washing and Solubilization:

e Wash the residue with a solvent in which lysergic acid is insoluble, such as diethyl ether, to
remove impurities.[3]

» Dissolve the washed residue in a diluted agueous ammonia solution.
3.2. Decolorization and Crystallization:

e Decolorize the ammoniacal solution by treating it with activated charcoal.
« Filter the solution to remove the charcoal.

o Concentrate the filtrate to a small volume in vacuo to induce crystallization of (+)-lysergic
acid.[3]
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Visualizations
Biosynthetic Pathway of Lysergic Acid
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Caption: Simplified biosynthetic pathway of (+)-lysergic acid from tryptophan and DMAPP in
fungi.

Experimental Workflow for Lysergic Acid Extraction
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Fungal Fermentation

Filtration of Culture Broth
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Caption: Workflow for the extraction and purification of (+)-lysergic acid from fungal cultures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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